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Compound of Interest

Compound Name: 4,4'-Dinitrocarbanilide-d8

Cat. No.: B565505

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical
properties of 4,4'-Dinitrocarbanilide-d8 (DNC-d8), a deuterated isotopologue of 4,4'-
Dinitrocarbanilide (DNC). DNC is the primary marker residue for the anticoccidial agent
Nicarbazin, which is used in the poultry industry.[1][2] The deuterated form, DNC-d8, serves as
a critical internal standard for bioanalytical quantification by mass spectrometry (GC-MS or LC-
MS) in drug metabolism and pharmacokinetic (DMPK) studies, as well as in residue analysis
for food safety.[3]

Chemical Identity and Structure

4.,4'-Dinitrocarbanilide-d8 is a synthetic, stable isotope-labeled compound where eight
hydrogen atoms on the two phenyl rings have been replaced with deuterium. This substitution
results in a mass shift that allows it to be distinguished from the endogenous, non-labeled
compound in analytical assays, ensuring high precision and accuracy in quantification.

Physical and Chemical Properties

The physical properties of DNC-d8 are primarily available from suppliers of analytical
standards. While extensive experimental data such as melting and boiling points are not
published in peer-reviewed literature for the deuterated form, the data for the parent compound
can provide a close approximation. The key difference lies in the molecular weight due to the
incorporation of deuterium.
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Table 1: Physical Properties of 4,4'-Dinitrocarbanilide-d8

Property

Chemical Name

Value

1,3-bis[4-nitro(2,3,5,6-
2Has)phenyl]urea

Source

[4]

N,N'-Bis(p-nitrophenyl)urea-d8,

Synonyms DNC-d8 [5][6]
CAS Number 1156508-87-0 [4][5][6]
Molecular Formula C13H2DsN4Os [5]1[6]
Molecular Weight 310.29 g/mol [41[5][6]
Appearance Yellow Solid Powder [4115]
Purity >98% [4][5]

Isotopic Enrichment

98 atom % D

[7](8]

Storage Conditions

Store at 2-8°C or -20°C, dry
and dark

[4]115]

Stability

Stable under recommended

storage conditions

[7]

| Solubility | Soluble in DMSO (with heating) |[3] |

Table 2: Physical Properties of Non-Labeled 4,4'-Dinitrocarbanilide (for reference)

Property Value Source
CAS Number 587-90-6 [9]
Molecular Formula C13H10N4Os [10]
Molecular Weight 302.24 g/mol [9][10]
Melting Point 312°C (with decomposition) 9]
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| Solubility (at 25°C) | Water: 2 x 106 g/100 mLEthanol: 0.007 g/100 mLEthyl Acetate: 0.015
g/100 mLDimethyl Sulfoxide (DMSO): 0.47 g/100 mLPractically insoluble in acetone,
chloroform, benzene, ether |[9] |

Experimental Protocols

Detailed, published experimental protocols for determining the physical properties of DNC-d8
are not available. However, standard methodologies used for organic compounds of this nature
would be employed.

Determination of Melting Point (Capillary Method)

o Sample Preparation: A small quantity of the crystalline DNC-d8 solid is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

 Instrumentation: The capillary tube is placed in a calibrated melting point apparatus (e.g., an
oil bath or a metal block heater) equipped with a thermometer or a digital temperature
sensor.

o Heating and Observation: The apparatus is heated slowly, typically at a rate of 1-2°C per
minute as the temperature approaches the expected melting point (approximated from the
non-labeled compound).

o Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid appears to the temperature at which the entire sample becomes a clear liquid. For
compounds that decompose, the temperature of decomposition is noted.

Determination of Solubility

o Equilibrium Method: To determine solubility in a specific solvent (e.g., DMSO, Ethanol), an
excess amount of DNC-d8 solid is added to a known volume of the solvent in a sealed vial.

o Sample Equilibration: The mixture is agitated (e.g., using a shaker or stirrer) at a constant
temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

o Separation and Analysis: The saturated solution is filtered to remove undissolved solid. A
precise volume of the clear supernatant is then taken and diluted.
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e Quantification: The concentration of DNC-d8 in the diluted sample is determined using a
suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
with UV detection or LC-MS, by comparing the response to a calibration curve prepared with
known concentrations of the standard. The solubility is then calculated and expressed in
units such as mg/mL or g/100 mL.

Logical and Functional Relationships

As an isotopically labeled internal standard, the primary function of 4,4'-Dinitrocarbanilide-d8
is directly related to the quantification of its non-labeled analogue. The following diagram
illustrates this fundamental relationship in a typical analytical workflow.

Analytical Workflow Chemical Relationship
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Caption: Relationship and workflow for DNC and its deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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